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Compound of Interest

Compound Name: Difluoroacetonitrile

Cat. No.: B1347018

For Researchers, Scientists, and Drug Development Professionals

Difluoroacetonitrile (C2HFzN), a fluorinated nitrile, presents significant chemical hazards
requiring stringent safety protocols. This guide provides an in-depth overview of its properties,
associated risks, and detailed procedures for safe handling to minimize exposure and ensure a
secure research environment.

Hazard Identification and Classification

Difluoroacetonitrile is classified as a highly hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications based on available data.[1]

GHS Hazard Statements:[1]

H301: Toxic if swallowed.[1]

H311: Toxic in contact with skin.[1]

H330: Fatal if inhaled.[1]

H225: Highly flammable liquid and vapour.[2]

Signal Word: Danger[1]
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Hazard Pictograms:
e Skull and Crossbones
e Flame

Physical and Chemical Properties

Understanding the physical and chemical properties of difluoroacetonitrile is crucial for safe
handling and storage.

Property Value Source
Molecular Formula C2HF2N [1]
Molecular Weight 77.03 g/mol [1]
Boiling Point 23 °C [3]
Density 1.061 g/cm?3 at 25 °C

Toxicological Data

Detailed quantitative toxicity data for difluoroacetonitrile is not readily available. However, the
GHS classification indicates high toxicity. For context, data for the related compound
fluoroacetonitrile is provided below. It is imperative to handle difluoroacetonitrile with the
assumption of similar or greater toxicity.

Compound Test Species Route Value
Fluoroacetonitrile  LD50 Rat Oral 617 mg/kg
Fluoroacetonitrile  LC50 Rat Inhalation 16000 ppm (4 h)
Fluoroacetonitrile  LD50 Rabbit Dermal 980 mg/kg

Note: This data is for Fluoroacetonitrile and should be used for reference purposes only,
highlighting the potential for high toxicity.
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Reactivity and Stability

Reactivity: Vapors may form an explosive mixture with air.

Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).

Possibility of Hazardous Reactions: Contact with acids may liberate toxic gas.[4]
Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[4]

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[5]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition
products such as carbon oxides, nitrogen oxides (NOXx), hydrogen fluoride, and hydrogen
cyanide may be formed.[4][6]

Safe Handling and Experimental Protocols

Adherence to strict safety protocols is mandatory when handling difluoroacetonitrile.

Engineering Controls

Ventilation: All work with difluoroacetonitrile must be conducted in a properly functioning
chemical fume hood.[7][8] The atmosphere should be regularly checked against established
exposure standards.[7]

Isolation: If a fume hood does not provide adequate protection, a glove box may be
necessary.[8]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required to prevent any direct contact with

difluoroacetonitrile.
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PPE Specification

Eye/Face Protection Chemical splash goggles or a face shield.[4][9]

A lab coat and appropriate chemical-resistant
Skin Protection gloves (e.g., nitrile). Inspect gloves for any signs

of wear or damage before use.[9]

If there is a risk of inhalation, a NIOSH/MSHA
) ) approved respirator should be worn.[4] For high
Respiratory Protection ) ) -
airborne concentrations, a positive-pressure

supplied air respirator may be required.[4]

Wear a lab coat, long pants, and closed-toe

Clothing
shoes to prevent accidental skin contact.[9]

General Handling Procedures

e Avoid Contact: Avoid all personal contact, including inhalation.[7]

e Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly after
handling.[7]

« Ignition Sources: Keep away from open flames, hot surfaces, and all sources of ignition. Use
only non-sparking tools.[2][5]

» Static Discharge: Take precautionary measures against static discharge.[4] Ground and bond
containers and receiving equipment.[2][4]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[7] Store
away from incompatible materials.[7]

Emergency Procedures
Spill and Leak Response

o Evacuate: Immediately evacuate the area of the spill.[5]

e Ventilate: Ensure the area is well-ventilated to disperse vapors.[5]
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o Control Ignition Sources: Remove all sources of ignition from the area.[5]

o Containment: Use an inert, absorbent material to contain the spill.[5] Use non-sparking tools
for cleanup.

e Disposal: Collect the absorbed material and dispose of it as hazardous waste in accordance
with local regulations.[4]

First Aid Measures

Immediate medical attention is required for any exposure.

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[9]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water for at least 15 minutes.[5] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[5] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water.[5] Seek immediate
medical attention.

Logical Workflow for Safe Handling

The following diagram illustrates the essential logical steps for ensuring safety when working
with difluoroacetonitrile.
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Caption: Logical workflow for managing hazards associated with difluoroacetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-difluoroacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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